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Compound of Interest

Compound Name: Fraxinol

Cat. No.: B1674153

For immediate reference, Fraxinol (CAS No. 486-28-2) must be disposed of as hazardous
chemical waste. It should not be discarded in regular trash or poured down the drain.
Adherence to local, regional, and national regulations is mandatory for the disposal of this

compound and its containers.

This guide provides essential safety and logistical information for the proper handling and
disposal of Fraxinol, a coumarin compound used in various research applications. The
following procedures are designed to ensure the safety of laboratory personnel and to minimize
environmental impact.

Hazard and Disposal Summary

All personnel handling Fraxinol should be familiar with its hazard profile and the required
safety precautions. The following table summarizes key quantitative data related to its safe
disposal.
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Precautionary
Identifier GHS Pictogram Hazard Statements  Statement
(Disposal)

P501: Dispose of

contents/container in

Eraxinol GHSO07 (Exclamation H302: Harmful if accordance with
Mark) swallowed local/regional/national/

international

regulations.

Disposal Workflow

The proper disposal of Fraxinol follows a structured process to ensure safety and compliance.
This workflow begins with the identification of the waste and ends with its final disposal by a
certified entity.
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1. Identify Fraxinol Waste
(Unused product, contaminated labware)

:

2. Segregate Waste
(Keep separate from other chemical waste streams)

:

3. Select Appropriate Waste Container
(Clearly labeled, leak-proof, compatible material)

:

4. Transfer Waste to Container
(Use appropriate PPE)

y

5. Label Container Correctly
('Hazardous Waste', 'Fraxinol', CAS No. 486-28-2)

:

6. Store Container Securely
(Designated hazardous waste accumulation area)

:

7. Arrange for Professional Disposal
(Contact institution's Environmental Health & Safety office)

Click to download full resolution via product page

Caption: A logical workflow for the safe disposal of Fraxinol waste.

Step-by-Step Disposal Protocol

The following protocol details the necessary steps for the safe disposal of Fraxinol. This
procedure should be incorporated into your laboratory's standard operating procedures (SOPS)

for chemical waste management.
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. Personal Protective Equipment (PPE):

Before handling Fraxinol waste, ensure you are wearing appropriate PPE:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

. Waste Collection:

Solid Waste: Collect unused Fraxinol powder, contaminated weighing papers, and other
solid materials in a designated, compatible, and clearly labeled hazardous waste container.

Liguid Waste: If Fraxinol has been dissolved in a solvent, the entire solution is considered
hazardous waste. Collect it in a sealed, leak-proof container that is compatible with the
solvent used.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into
contact with Fraxinol should be collected as solid hazardous waste. Reusable glassware
must be decontaminated by rinsing with an appropriate solvent, and the rinsate must be
collected as liquid hazardous waste.

. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the
chemical name "Fraxinol,” and its CAS number (486-28-2). Also, indicate the primary hazard
(e.g., "Toxic," "Harmful if Swallowed").

. Storage:

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated
hazardous waste accumulation area. This area should be away from general laboratory
traffic and incompatible chemicals.

. Final Disposal:
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o The disposal of Fraxinol waste must be handled by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not

attempt to dispose of this chemical through municipal waste or sewer systems.[1][2]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

Spill Management

In the event of a Fraxinol spill, the cleanup materials will also be considered hazardous waste.

Fraxinol Spill Occurs

:

Assess Spill Size and Risk

Minor

Small Spill

(Manageable by lab personnel)

Major

:

(Requires EHS assistance)

Large Spill

Don Appropriate PPE

:

:

Notify EHS and Evacuate Area

Contain Spill with Absorbent Material

:

Collect Contaminated Material

:

Dispose of as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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